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Compound of Interest

Compound Name: alpha-Elemene

Cat. No.: B106612 Get Quote

Technical Guide to the Safe Handling of α-
Elemene
Disclaimer: As of the date of this document, a comprehensive, officially recognized Safety Data

Sheet (SDS) specifically for α-elemene (CAS: 5951-67-7) is not readily available in public

databases. The substance is primarily used for research purposes, and extensive toxicological

studies have not been published. This guide has been compiled using general safety principles

for sesquiterpenoids, available physical data for α-elemene, and—for illustrative purposes—

comprehensive safety data from its well-studied isomer, β-elemene, which should be used as a

surrogate for hazard assessment and handling protocols. All data presented as surrogate

information is clearly marked.

Introduction to α-Elemene
α-Elemene is a natural sesquiterpenoid compound found in various plants, including hinoki

wood oil and marjoram oil. Like other sesquiterpenoids, it is a C15 hydrocarbon derived from

three isoprene units. While its isomer, β-elemene, has been extensively studied for its potential

anti-tumor activities, α-elemene remains a compound primarily of interest in chemical synthesis

and phytochemical research. Due to the lack of specific safety data, researchers and laboratory

personnel must handle this compound with a high degree of caution, assuming it may possess

hazards similar to related volatile, unsaturated hydrocarbons.

Hazard Identification and Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b106612?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A formal GHS classification for α-elemene has not been established. However, based on the

classification of the surrogate compound, β-elemene, and general knowledge of similar

terpenes, the following hazards should be anticipated.

Surrogate GHS Classification (from β-Elemene)

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Flammable

Liquids
2

H225: Highly

flammable liquid

and vapor

🔥 Danger

Serious Eye

Irritation
2A

H319: Causes

serious eye

irritation

❗ Warning

Skin Irritation 2

H315: Causes

skin irritation

(Assumed

Potential)

❗ Warning

Note: Data derived from the Safety Data Sheet for β-Elemene. Skin irritation is an assumed

potential hazard for sesquiterpenoids.

Physical and Chemical Properties
A combination of available data for α-elemene and its isomer is presented below.
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Property α-Elemene (Value)
β-Elemene (Surrogate
Value)

CAS Number 5951-67-7 515-13-9

Molecular Formula C₁₅H₂₄ C₁₅H₂₄

Molecular Weight 204.36 g/mol 204.36 g/mol

Appearance
Not specified (Likely a

colorless to pale-yellow oil)
A solution in ethanol

Boiling Point
~254-255 °C @ 760 mmHg

(estimated)[1]
Not available

Flash Point
~99.6 °C (211.0 °F) TCC

(estimated)[1]

Not available (as pure

substance)

Solubility
Insoluble in water; Soluble in

alcohol[1]

Soluble in ethanol, DMSO, and

dimethyl formamide

Vapor Pressure
0.027 mmHg @ 25 °C

(estimated)[1]
Not available

Toxicological Data
No quantitative toxicological data (e.g., LD50, LC50) is available for α-elemene. The data

below is from surrogate compounds and serves to inform a cautious approach.
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Toxicity Metric Value Species Route
Surrogate
Compound

LD50/LC50
Not determined

for α-elemene
- - α-Elemene

LC50 (Inhalation)
117–125 mg/L (4

h)
Rat Inhalation Ethanol (Solvent)

Primary Irritant

Effect

Irritating effect on

the eye
- Eye β-Elemene

Primary Irritant

Effect

No significant

irritant effect
- Skin β-Elemene

Sensitization
No sensitizing

effects known
- - β-Elemene

Note: Data derived from the Safety Data Sheet for β-Elemene. The inhalation LC50 pertains to

the common solvent ethanol, in which β-elemene is often supplied, highlighting the hazard of

the formulation.

Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling quantities greater than a few milligrams or when heating.

Use explosion-proof electrical and ventilation equipment in areas where large quantities are

stored or used.

Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
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Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat is mandatory. For

larger-scale operations, consider a flame-retardant antistatic lab coat.

Respiratory Protection: If working outside a fume hood or if aerosolization is possible, use a

NIOSH-approved respirator with an organic vapor cartridge.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other sources of ignition.

Ground and bond containers when transferring material to prevent static discharge.

Recommended storage temperature should be in accordance with the supplier's instructions,

often refrigerated.

Emergency Procedures
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention. Aspiration hazard is a potential concern.

Spill & Fire-Fighting Measures:

Spills: Absorb with liquid-binding material (sand, diatomite, acid binders, universal binders,

sawdust). Place in a suitable container for disposal. Ensure adequate ventilation. Remove all
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sources of ignition.

Fire-Fighting: Use CO₂, extinguishing powder, or water spray. For larger fires, use alcohol-

resistant foam. Do not use a direct stream of water. Firefighters should wear standard

protective equipment and a self-contained breathing apparatus (SCBA).

Experimental Protocols
Representative Protocol: Acute Oral Toxicity Assessment (OECD 423)

The determination of quantitative toxicity data like an LD50 value would likely follow a

standardized protocol such as the OECD Guideline 423 (Acute Toxic Class Method). This

method is designed to estimate the acute oral toxicity of a substance while minimizing the

number of animals used.

Methodology Summary:

Principle: The method is a stepwise procedure using a small number of animals (typically 3)

per step. Depending on the mortality or morbidity observed in the animals, a decision is

made to either dose the next group at a lower or higher dose level or to stop the test.

Animal Selection: Healthy, young adult rodents (commonly female rats) are used. They are

acclimatized to laboratory conditions before the test.

Dose Preparation: The test substance (α-elemene) is prepared in a suitable vehicle. The

concentration is adjusted so the dose can be administered in a volume that does not exceed

1 mL/100g of body weight for aqueous solutions or 2 mL/100g for other vehicles.

Administration: The substance is administered as a single dose by oral gavage to fasted

animals.

Dose Levels: The procedure starts with a dose from one of four pre-defined levels: 5, 50,

300, or 2000 mg/kg body weight. The starting dose is selected based on any existing

information about the substance's toxicity.

Observation Period: Animals are observed closely for the first few hours post-dosing and

then periodically for a total of 14 days. Observations include changes in skin, fur, eyes, and
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mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous

system effects. Body weight is recorded at the beginning and end of the study.

Endpoint: The number of animals that die or are humanely sacrificed during the test is

recorded. This data is used to classify the substance into a GHS category for acute oral

toxicity. The method provides a range for the LD50 value rather than a precise point

estimate.

Visualized Workflows
The following diagrams illustrate standard laboratory workflows applicable to the handling of

research chemicals like α-elemene.
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Preparation & Risk Assessment

Handling & Experimentation

Cleanup & Disposal

Review SDS & Literature

Identify Hazards
(Flammability, Irritation)

Define Required PPE
(Goggles, Gloves, Lab Coat)

Prepare Engineering Controls
(Fume Hood)

Retrieve from Storage

Weigh/Aliquot in Fume Hood

Perform Experiment

Label All Containers

Decontaminate Glassware

Return Stock to StorageSegregate Waste
(Liquid Organic, Solid)

Remove PPE & Wash Hands

End Workflow

Start Workflow

Click to download full resolution via product page

Caption: General laboratory workflow for handling α-elemene.
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Spill Detected

Assess Spill Size & Location

Small Spill (<100 mL)
Inside Fume Hood

Small

Large Spill (>100 mL)
or Outside Hood

Large / Outside Hood

Alert immediate lab personnel Evacuate immediate area

Absorb with inert material
(e.g., vermiculite)

Collect residue into a
waste container

Clean spill area with
soap and water

Procedure Complete

Alert Lab Supervisor &
Call Emergency Response (EHS)

Control ignition sources
(if safe to do so)

Secure the area
(Restrict access)

Await professional
response team

Click to download full resolution via product page

Caption: Decision workflow for handling an α-elemene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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